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Compound of Interest

Compound Name:
Dimethyl 2,6-

dibromoheptanedioate

Cat. No.: B1582285 Get Quote

For researchers and professionals in the fast-paced world of drug development, the proper

handling and disposal of chemical reagents is a cornerstone of laboratory safety and

operational excellence. This guide provides a detailed, step-by-step protocol for the safe

disposal of Dimethyl 2,6-dibromoheptanedioate, ensuring compliance with safety regulations

and fostering a secure research environment.

Dimethyl 2,6-dibromoheptanedioate, a brominated organic ester, is classified as a

halogenated organic compound.[1] Its disposal requires specific procedures to mitigate

potential environmental and health hazards. The primary method for the disposal of

halogenated organic waste is through incineration at a regulated hazardous waste facility.[1]

Adherence to proper segregation, labeling, and containment protocols is paramount.

Key Safety and Handling Information
Before initiating any disposal procedures, it is crucial to be aware of the inherent hazards

associated with Dimethyl 2,6-dibromoheptanedioate. This substance is recognized as an

irritant to the skin, eyes, and respiratory system. Therefore, appropriate personal protective

equipment (PPE), including eye shields, face shields, and gloves, must be worn at all times.
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Property Value Source

Molecular Formula C₉H₁₄Br₂O₄

Molecular Weight 346.01 g/mol

Form Liquid

Density 1.59 g/mL at 25 °C

Flash Point 113 °C (235.4 °F) - closed cup

Hazard Classifications

Acute Toxicity, Oral (Category

4), Skin Irritation (Category 2),

Eye Irritation (Category 2),

Specific target organ toxicity —

single exposure (Category 3)

Step-by-Step Disposal Protocol
The following protocol outlines the necessary steps for the safe and compliant disposal of

Dimethyl 2,6-dibromoheptanedioate.

1. Waste Segregation:

Crucial First Step: Isolate waste Dimethyl 2,6-dibromoheptanedioate from all other waste

streams at the point of generation.

Designated Container: Collect the waste in a dedicated, properly labeled container

specifically for "Halogenated Organic Waste."[1][2] These containers are often color-coded

(e.g., green) to prevent accidental mixing.[1]

Avoid Contamination: Under no circumstances should this waste be mixed with non-

halogenated organic solvents, aqueous waste, acids, bases, or oxidizing agents.[3][4]

Incompatible materials can lead to dangerous chemical reactions.[3]

2. Container Selection and Labeling:

Container Type: Utilize a compatible container, such as a polyethylene carboy, for collection.

[1][3] Avoid metal containers, as halogenated solvents can degrade to form acids that may
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corrode the metal.[3]

Labeling: Immediately upon adding the first volume of waste, affix a "Hazardous Waste" tag

to the container.[2] The label must clearly state "Dimethyl 2,6-dibromoheptanedioate" and

"Halogenated Organic Waste."[1] Record the volume or mass of the waste added.[1]

3. Storage of Waste:

Secure Location: Store the waste container in a designated satellite accumulation area, such

as a chemical fume hood or a flammable storage cabinet.[2][3]

Environmental Conditions: The storage area should be cool, dry, and well-ventilated, away

from direct sunlight and sources of ignition.[3]

Container Integrity: Ensure the container is tightly sealed when not in use to prevent the

release of vapors.[2][3]

4. Disposal Request and Pickup:

Contact EH&S: Once the container is full or ready for disposal, contact your institution's

Environmental Health and Safety (EH&S) department to arrange for pickup.[2]

Documentation: Complete any required waste disposal forms, providing an accurate

description of the waste.

Emergency Procedures for Spills
In the event of a small spill of Dimethyl 2,6-dibromoheptanedioate that can be cleaned up

within 10 minutes by trained personnel, the following steps should be taken:

Ensure Safety: Wear appropriate PPE, including double nitrile or Viton gloves, chemical

splash goggles, and a lab coat.[3]

Containment: Absorb the spill with an inert, dry material.[3]

Collection: Place the absorbent material into a sealed bag or container.[3]
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Disposal: Label the container as hazardous waste and dispose of it according to the

procedures outlined above.[3]

For larger spills, evacuate the area and immediately contact your institution's emergency

response team.[2]

Visualizing the Disposal Workflow
To further clarify the procedural flow for the proper disposal of Dimethyl 2,6-
dibromoheptanedioate, the following diagram illustrates the key decision points and actions.
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Caption: Disposal workflow for Dimethyl 2,6-dibromoheptanedioate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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